Cas no 2229365-03-9 (3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine
• CAS No: 2229365-03-9
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6128893
• PubChem ID: 165944322
• Update Time: 2025-06-07

3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine
• 2229365-03-9
• EN300-1927450

• Inchi： 1S/C9H10BrF2N/c10-8-5-6(11)1-2-7(8)9(12)3-4-13/h1-2,5,9H,3-4,13H2
• InChI Key： SYHZGFOFGDKITC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCN)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine

3-(2-Bromo-4-Fluorophenyl)-3-Fluoropropan-1-amine: A Comprehensive Overview

3-(2-Bromo-4-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 2229365-03-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted and fluoro-substituted phenyl group, as well as a fluoro-substituted propan-1-amine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine involves a series of well-defined chemical reactions, including bromination, fluorination, and amination. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The use of modern techniques such as transition-metal catalysis and flow chemistry has significantly improved the yield and purity of the final product.

In the context of medicinal chemistry, 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine has been studied for its potential as a lead compound in drug discovery. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for probing biological systems and identifying new therapeutic targets. For instance, recent studies have shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The ability to modulate these enzymes could lead to the development of novel treatments that address the underlying causes of these conditions.

Beyond its potential in neurodegenerative diseases, 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and cancer. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have broad therapeutic applications in managing inflammatory conditions.

The pharmacokinetic properties of 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine have also been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. In particular, its high bioavailability and low toxicity make it an attractive candidate for further development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine is still in the early stages of clinical testing, preliminary results are promising. Phase I trials have demonstrated that it is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further evaluated in larger patient populations.

In addition to its therapeutic applications, 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine has also found use in chemical biology research. Its ability to selectively modulate specific protein targets makes it a valuable tool for investigating cellular processes and signaling pathways. For example, researchers have used this compound to study the role of certain enzymes in cell proliferation and apoptosis, providing insights into fundamental biological mechanisms.

The future prospects for 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve its pharmacological properties and expand its therapeutic window.

In conclusion, 3-(2-bromo-4-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 2229365-03-9) is a versatile compound with significant potential in both research and clinical settings. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases and conditions.